2-(3-{(E)-[1-(4-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-1H-indol-1-yl)-N-phenylacetamide

• Molecular Formula: C28H24N4O3
• Molecular Weight: 464.5 g/mol
• IUPAC Name: 2-[3-[(E)-[1-[(4-methylphenyl)methyl]-2,5-dioxoimidazolidin-4-ylidene]methyl]indol-1-yl]-N-phenylacetamide
• InChI: InChI=1S/C28H24N4O3/c1-19-11-13-20(14-12-19)16-32-27(34)24(30-28(32)35)15-21-17-31(25-10-6-5-9-23(21)25)18-26(33)29-22-7-3-2-4-8-22/h2-15,17H,16,18H2,1H3,(H,29,33)(H,30,35)/b24-15+
• InChI Key: GLCCJPDRCXOEKK-BUVRLJJBSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)CN2C(=O)/C(=C\C3=CN(C4=CC=CC=C43)CC(=O)NC5=CC=CC=C5)/NC2=O
• SMILES: CC1=CC=C(C=C1)CN2C(=O)C(=CC3=CN(C4=CC=CC=C43)CC(=O)NC5=CC=CC=C5)NC2=O

Description

2-(3-{(E)-[1-(4-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-1H-indol-1-yl)-N-phenylacetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as Cmpd A and has been found to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 2-(3-{(E)-[1-(4-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-1H-indol-1-yl)-N-phenylacetamide involves the modulation of various biochemical pathways. This compound has been found to modulate the activity of the GABA-A receptor, which is involved in the regulation of neurotransmitter release. It has also been found to inhibit the production of pro-inflammatory cytokines, making it a potential candidate for the development of new anti-inflammatory drugs.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. Some of the effects include:
1. Anti-cancer properties: This compound has been found to induce apoptosis (cell death) in cancer cells.
2. Modulation of GABA-A receptor activity: This compound has been found to modulate the activity of the GABA-A receptor, which is involved in the regulation of neurotransmitter release.
3. Anti-inflammatory properties: This compound has been shown to inhibit the production of pro-inflammatory cytokines, making it a potential candidate for the development of new anti-inflammatory drugs.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3-{(E)-[1-(4-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-1H-indol-1-yl)-N-phenylacetamide in lab experiments include its ability to exhibit a range of biochemical and physiological effects. This makes it a valuable tool for researchers in various fields. However, the limitations of using this compound include its potential toxicity and the need for further research to determine its safety and efficacy.

Future Directions

There are several future directions for the research on 2-(3-{(E)-[1-(4-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-1H-indol-1-yl)-N-phenylacetamide. Some of these include:
1. Development of new anti-cancer drugs: This compound has been found to exhibit anti-cancer properties, making it a potential candidate for the development of new anti-cancer drugs.
2. Development of new drugs for neurological disorders: This compound has been found to modulate the activity of the GABA-A receptor, making it a potential candidate for the development of new drugs for the treatment of neurological disorders.
3. Development of new anti-inflammatory drugs: This compound has been shown to exhibit anti-inflammatory properties, making it a potential candidate for the development of new anti-inflammatory drugs.
In conclusion, this compound is a valuable tool for researchers in various fields due to its ability to exhibit a range of biochemical and physiological effects. Its potential applications in cancer research, neuroscience research, and anti-inflammatory research make it a promising candidate for the development of new drugs. However, further research is needed to determine its safety and efficacy.

Synthesis Methods

The synthesis of 2-(3-{(E)-[1-(4-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-1H-indol-1-yl)-N-phenylacetamide involves the use of various reagents and catalysts. The synthesis can be carried out in a series of steps, starting with the reaction of 4-methylbenzylamine with ethyl chloroacetate to form N-(4-methylbenzyl)glycine ethyl ester. This intermediate is then reacted with triphosgene to form N-(4-methylbenzyl)glycine ethyl ester chloride. The final step involves reacting N-(4-methylbenzyl)glycine ethyl ester chloride with indole-3-carboxaldehyde and N-phenylacetamide to form the final product, this compound.

Scientific Research Applications

2-(3-{(E)-[1-(4-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-1H-indol-1-yl)-N-phenylacetamide has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields. Some of the scientific research applications of this compound include:
1. Cancer Research: this compound has been found to exhibit anti-cancer properties. It has been shown to induce apoptosis (cell death) in cancer cells, making it a potential candidate for the development of new anti-cancer drugs.
2. Neuroscience Research: This compound has also been studied for its potential applications in neuroscience research. It has been found to modulate the activity of the GABA-A receptor, which is involved in the regulation of neurotransmitter release. This makes it a potential candidate for the development of new drugs for the treatment of neurological disorders.
3. Anti-inflammatory Research: this compound has also been found to exhibit anti-inflammatory properties. It has been shown to inhibit the production of pro-inflammatory cytokines, making it a potential candidate for the development of new anti-inflammatory drugs.